Cas no 1247344-47-3 (1-(2,3-dimethylphenyl)cyclopentan-1-amine)

• Product Name: 1-(2,3-dimethylphenyl)cyclopentan-1-amine
• CAS No: 1247344-47-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5977146
• PubChem ID: 62550288
• Update Time: 2025-08-04

1-(2,3-dimethylphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 1-(2,3-dimethylphenyl)-
• 1-(2,3-dimethylphenyl)cyclopentan-1-amine
• 1247344-47-3
• EN300-1853679
• CS-0306797
• AKOS011841434

• Inchi： 1S/C13H19N/c1-10-6-5-7-12(11(10)2)13(14)8-3-4-9-13/h5-7H,3-4,8-9,14H2,1-2H3
• InChI Key： IZWSCFVRXSNIFX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2C)(N)CCCC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.988±0.06 g/cm3(Predicted)
• Boiling Point: 290.3±19.0 °C(Predicted)
• pka: 9.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1-(2,3-dimethylphenyl)cyclopentan-1-amine

Comprehensive Overview of 1-(2,3-Dimethylphenyl)cyclopentan-1-amine (CAS 1247344-47-3): Properties, Applications, and Research Insights

The compound 1-(2,3-dimethylphenyl)cyclopentan-1-amine (CAS 1247344-47-3) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and chemical research. Characterized by its cyclopentane ring fused with a 2,3-dimethylphenyl group, this molecule exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science applications. Its systematic name reflects the precise arrangement of its molecular components, which is critical for understanding its reactivity and potential uses.

In recent years, the demand for specialized amine-based compounds like 1-(2,3-dimethylphenyl)cyclopentan-1-amine has surged, driven by advancements in small-molecule therapeutics and catalysis. Researchers frequently search for terms such as "CAS 1247344-47-3 solubility," "synthesis of cyclopentylamine derivatives," and "applications of dimethylphenyl amines," highlighting the compound's relevance in both academic and industrial settings. Its structural motif is often compared to other bioactive scaffolds, such as tetralin or indane derivatives, which are known for their pharmacological profiles.

From a synthetic chemistry perspective, 1-(2,3-dimethylphenyl)cyclopentan-1-amine serves as a versatile intermediate. Its primary amine functionality allows for further derivatization, enabling the creation of amide or sulfonamide derivatives. This adaptability aligns with current trends in fragment-based drug design, where modular building blocks are essential. Laboratories focusing on central nervous system (CNS) targets or GPCR modulators may find this compound particularly valuable due to its balanced lipophilicity and molecular weight.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many high-risk chemicals, 1-(2,3-dimethylphenyl)cyclopentan-1-amine is not classified as a hazardous substance under major regulatory frameworks, which simplifies its handling and transportation. This aspect is increasingly important for industries prioritizing green chemistry and sustainable sourcing. Searches for "CAS 1247344-47-3 safety data" or "eco-friendly amine synthesis" reflect these concerns among end-users.

Analytical characterization of CAS 1247344-47-3 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its high purity, a critical factor for researchers investigating structure-activity relationships (SAR). The compound's logP and pKa values, often queried in databases, further inform its suitability for specific biological or chemical applications. For instance, its moderate lipophilicity may enhance membrane permeability in drug candidates.

Emerging trends in AI-driven drug discovery have also spotlighted 1-(2,3-dimethylphenyl)cyclopentan-1-amine. Computational models frequently utilize such scaffolds to predict binding affinities or ADMET properties. This intersection of cheminformatics and experimental chemistry underscores the compound's potential in accelerating hit-to-lead optimization. Notably, patents and publications referencing this structure often correlate with innovations in neurodegenerative disease or pain management research.

In conclusion, 1-(2,3-dimethylphenyl)cyclopentan-1-amine (CAS 1247344-47-3) represents a compelling case study in the intersection of medicinal chemistry and material science. Its well-defined structure, coupled with its adaptability, positions it as a valuable tool for researchers addressing contemporary challenges in drug development and catalysis. As scientific inquiries evolve, this compound is likely to remain a focal point for both theoretical and applied investigations.